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Compound of Interest

Compound Name: Bcr-abl-IN-1

Cat. No.: B12295526

An In-Depth Technical Guide to Bcr-abl-IN-1

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological activity of Ber-abl-IN-1, a potent inhibitor of the Bcr-Abl tyrosine kinase. This
document is intended for researchers, scientists, and professionals involved in drug
development and cancer research.

Core Chemical Identity

Bcr-abl-IN-1 is a small molecule inhibitor targeting the constitutively active Bcr-Abl tyrosine
kinase, a key driver in Chronic Myeloid Leukemia (CML).

Chemical Structure:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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